Cas no 1806474-60-1 (3-Fluoro-4-hydroxypyridine-5-acetonitrile)

• Product Name: 3-Fluoro-4-hydroxypyridine-5-acetonitrile
• CAS No: 1806474-60-1
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 4905346
• Update Time: 2025-05-22

3-Fluoro-4-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C7H5FN2O/c8-6-4-10-3-5(1-2-9)7(6)11/h3-4H,1H2,(H,10,11)
• InChI Key： YZUWOAPBQONHSO-UHFFFAOYSA-N
• SMILES： FC1=CNC=C(CC#N)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.1
• Topological Polar Surface Area: 52.9

Additional information on 3-Fluoro-4-hydroxypyridine-5-acetonitrile

Recent Advances in the Study of 3-Fluoro-4-hydroxypyridine-5-acetonitrile (CAS: 1806474-60-1) in Chemical Biology and Pharmaceutical Research

The compound 3-Fluoro-4-hydroxypyridine-5-acetonitrile (CAS: 1806474-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a fluorine atom and a hydroxypyridine moiety, has been explored for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

One of the key areas of research involving 3-Fluoro-4-hydroxypyridine-5-acetonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in various cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have synthesized derivatives of this compound to target specific kinases, with promising results in preclinical models. For instance, a 2023 study demonstrated that fluorinated pyridine derivatives, including 3-Fluoro-4-hydroxypyridine-5-acetonitrile, exhibited potent inhibitory activity against a range of tyrosine kinases, suggesting their potential as lead compounds for anticancer drug development.

In addition to its role in kinase inhibition, 3-Fluoro-4-hydroxypyridine-5-acetonitrile has been investigated for its antimicrobial properties. The presence of the fluorine atom enhances the compound's ability to penetrate bacterial cell membranes, making it a valuable scaffold for designing novel antibiotics. Recent in vitro studies have shown that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.

The synthetic versatility of 3-Fluoro-4-hydroxypyridine-5-acetonitrile has also been a focus of recent research. Advances in organic synthesis methodologies have enabled the efficient preparation of this compound and its derivatives, facilitating further exploration of its pharmacological properties. For example, a 2022 publication described a novel one-pot synthesis route that significantly improved the yield and purity of 3-Fluoro-4-hydroxypyridine-5-acetonitrile, making it more accessible for large-scale applications. Such developments are critical for accelerating the translation of laboratory findings into clinical applications.

Despite these promising advancements, challenges remain in the development of 3-Fluoro-4-hydroxypyridine-5-acetonitrile-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical testing. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include the exploration of its use in combination therapies, as well as the development of targeted delivery systems to enhance its efficacy and reduce side effects.

In conclusion, 3-Fluoro-4-hydroxypyridine-5-acetonitrile (CAS: 1806474-60-1) represents a promising scaffold in chemical biology and pharmaceutical research, with applications ranging from kinase inhibition to antimicrobial therapy. Recent studies have highlighted its potential as a versatile intermediate and a source of novel bioactive molecules. As synthetic methodologies continue to evolve and our understanding of its mechanisms of action deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.